Cas no 1158210-58-2 (5-Methoxybenzo[b]thiophen-2-amine)

• Product Name: 5-Methoxybenzo[b]thiophen-2-amine
• CAS No: 1158210-58-2
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 6629793
• PubChem ID: 67305134
• Update Time: 2025-08-04

5-Methoxybenzo[b]thiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-2-amine, 5-methoxy-
• 5-Methoxybenzo[b]thiophen-2-amine
• CHEMBL4176954
• BDBM50276891
• 1158210-58-2
• SCHEMBL2175746

• Inchi： 1S/C9H9NOS/c1-11-7-2-3-8-6(4-7)5-9(10)12-8/h2-5H,10H2,1H3
• InChI Key： STPFPLZASWBIQN-UHFFFAOYSA-N
• SMILES： C12=CC=C(OC)C=C1C=C(N)S2

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 352.1±22.0 °C(Predicted)
• pka: 3.54±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-Methoxybenzo[b]thiophen-2-amine

5-Methoxybenzo[b]thiophen-2-amine: A Comprehensive Overview

5-Methoxybenzo[b]thiophen-2-amine, also known by its CAS number 1158210-58-2, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzothiophene derivatives, which are known for their unique electronic properties and potential applications in drug development and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to 5-Methoxybenzo[b]thiophen-2-amine.

The molecular structure of 5-Methoxybenzo[b]thiophen-2-amine consists of a benzothiophene ring system with a methoxy group at the 5-position and an amine group at the 2-position. The benzothiophene framework is a fused bicyclic structure comprising a benzene ring and a thiophene ring, which contributes to its aromaticity and stability. The substitution pattern of the methoxy and amine groups plays a crucial role in determining the compound's chemical reactivity and biological activity. Recent studies have highlighted the importance of such substitution patterns in modulating the electronic properties of benzothiophene derivatives for applications in organic electronics and medicinal chemistry.

One of the most promising areas of research involving 5-Methoxybenzo[b]thiophen-2-amine is its potential as a building block for drug development. The compound's ability to act as a ligand in metalloenzyme inhibition has been explored in several recent studies. For instance, researchers have investigated its role in inhibiting histone deacetylases (HDACs), which are enzymes associated with various pathological conditions, including cancer and neurodegenerative diseases. The methoxy group at the 5-position has been shown to enhance the compound's binding affinity to HDACs, making it a valuable lead compound for anti-cancer drug design.

In addition to its pharmacological applications, 5-Methoxybenzo[b]thiophen-2-amine has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent advancements in thin-film transistor (TFT) technology have demonstrated that derivatives of this compound can exhibit favorable charge transport characteristics, paving the way for their integration into flexible electronics and displays.

The synthesis of 5-Methoxybenzo[b]thiophen-2-amine typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and amine functionalization. Researchers have recently developed more efficient synthetic routes that minimize reaction steps and improve yield. For example, a novel approach utilizing microwave-assisted synthesis has been reported, which significantly accelerates the formation of the benzothiophene ring system while maintaining high purity levels.

Beyond its direct applications, 5-Methoxybenzo[b]thiophen-2-amine serves as a valuable model compound for studying sulfur-containing aromatic systems. Its reactivity under various chemical conditions provides insights into the behavior of similar compounds in both natural and synthetic environments. Recent computational studies have employed density functional theory (DFT) to analyze the electronic structure of this compound, revealing insights into its frontier molecular orbitals and reactivity trends.

In terms of environmental considerations, the biodegradation and toxicity profiles of 5-Methoxybenzo[b]thiophen-2-amine have been subjects of recent research interest. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, suggesting that it poses minimal long-term ecological risks when handled appropriately. However, further investigations are needed to fully understand its environmental fate and potential impact on aquatic ecosystems.

The versatility of 5-Methoxybenzo[b]thiophen-2-amine as both a chemical entity and a research tool underscores its importance across multiple disciplines. Its role as an intermediate in drug discovery, coupled with its potential in materials innovation, positions it as a key compound for future scientific endeavors. As research continues to uncover new facets of this molecule's properties and applications, it is likely that CAS No 1158210-58-2 will remain at the forefront of interdisciplinary studies.